2-(benzo[d]thiazole-6-carbonyl)-8-fluoro-3,4-dihydro-1H-dipyrido[1,2-a:4',3'-d]pyrimidin-11(2H)-one

• IUPAC Name: 5-(1,3-benzothiazole-6-carbonyl)-13-fluoro-1,5,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),9,11,13-tetraen-2-one
• InChI: InChI=1S/C19H13FN4O2S/c20-12-2-4-17-22-14-5-6-23(9-13(14)19(26)24(17)8-12)18(25)11-1-3-15-16(7-11)27-10-21-15/h1-4,7-8,10H,5-6,9H2
• InChI Key: UTXZHSRQMIRKOU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1N=C3C=CC(=CN3C2=O)F)C(=O)C4=CC5=C(C=C4)N=CS5
• Molecular Formula: C19H13FN4O2S
• Molecular Weight: 380.4 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups and rings, including a benzo[d]thiazole ring and a dipyrido[1,2-a:4’,3’-d]pyrimidin ring. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a benzo[d]thiazole ring and a dipyrido[1,2-a:4’,3’-d]pyrimidin ring, both of which are heterocyclic compounds (rings that contain atoms of at least two different elements). These structures could potentially have interesting chemical properties.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its exact structure and the conditions under which it is stored or used. The presence of the benzo[d]thiazole and dipyrido[1,2-a:4’,3’-d]pyrimidin rings suggest that it might participate in reactions typical of these types of compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, stability, and reactivity would be determined by the functional groups present in the molecule.

Scientific Research Applications

Antinociceptive and Anti-inflammatory Properties

Research has shown that certain derivatives of thiazolopyrimidine, which include structures similar to the compound , exhibit significant antinociceptive and anti-inflammatory activities. These findings were supported by studies using techniques like the tail-flick method for antinociceptive activity and carrageenan-induced paw edema test for anti-inflammatory activity (Selvam, Karthik, Palanirajan, & Ali, 2012).

Antimicrobial Activities

Several benzothiazole pyrimidine derivatives have demonstrated significant in vitro antibacterial and antifungal activities. These include efficacy against various bacteria like Staphylococcus aureus and Escherichia coli, as well as antifungal efficacy against species like Aspergillus flavus and Candida albicans (Maddila, Gorle, Seshadri, Lavanya, & Jonnalagadda, 2016).

Antiproliferative Activity

A class of thiazole/benzothiazole fused pyranopyrimidine derivatives has been synthesized and evaluated for their antiproliferative activity against various cancer cell lines. These compounds demonstrated selective cytotoxicity to cancer cells compared to normal cells, indicating potential as anticancer agents (Nagaraju, Reddy, Padmaja, & Ugale, 2020).

Safety and Hazards

Without specific toxicity data, it’s hard to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The study of complex organic compounds like this one is a vibrant field of research, with potential applications in pharmaceuticals, materials science, and other areas. Future research could explore the synthesis, properties, and potential uses of this compound.